Titanium(VI) sulfide

Specification

• CAS No.: 12423-80-2
• Molecular Formula: S3Ti
• Molecular Weight: 144.1 g/mol
• Standard InChI: InChI=1S/S2.S.Ti/c1-2;;/q-2;;+2
• Standard InChI Key: RGUCSXGYMUXFSS-UHFFFAOYSA-N
• SMILES: [S-][S-].S=[Ti+2]
• Canonical SMILES: [S-][S-].S=[Ti+2]

Introduction

Fundamental Characteristics and Identification

Titanium(IV) sulfide is an inorganic compound with the chemical formula TiS₂. It is also known by several synonyms including titanium disulfide, titanium sulphide, and bis(sulfanylidene)titanium. The compound is registered with CAS number 12039-13-3 and has a molecular weight of approximately 112 g/mol.
The compound exists as a crystalline solid with a distinctive yellow to brown coloration. Its chemical structure consists of titanium atoms bonded to sulfur atoms, with titanium in the +4 oxidation state. The molecular formula can be written as S₂Ti, reflecting the ratio of two sulfur atoms to one titanium atom.

Nomenclature and Classification

Titanium(IV) sulfide belongs to the class of metal sulfides, specifically transition metal dichalcogenides. The (IV) in its name refers to the oxidation state of titanium in the compound. Various synonyms found in scientific literature include:

• Titanium disulfide

• Titanium(IV) disulfide

• Titanium sulphide

• Titanium(IV) sulphide

• Bis(sulfanylidene)titanium

Physical and Chemical Properties

Titanium(IV) sulfide possesses distinctive physical and chemical properties that make it valuable for various applications. Understanding these properties is crucial for both research and industrial applications.

Physical Properties

The compound presents as a yellowish-brown crystalline powder with the following physical characteristics:

Property	Value
Physical State	Solid powder
Color	Yellow to brown
Crystal Structure	CdI₂ type
Crystal System	Trigonal (Three-sided)
Space Group	P3m1
Specific Gravity	3.22
Density	3.37 g/cm³
Molecular Weight	111.999 g/mol
These properties indicate a well-defined crystalline structure with significant density.

Chemical Properties

Titanium(IV) sulfide exhibits several notable chemical properties:

• It is insoluble in water but moderately soluble in acids

• The compound is soluble in HSO₄

• It is moisture sensitive and reacts with water to form hydrogen sulfide and titanium dioxide

• It decomposes when exposed to steam

• Reacts with acids to generate hydrogen sulfide gas

• Exhibits high electrical conductivity

• It maintains the characteristic layered structure common to transition metal dichalcogenides

Elemental Composition

The elemental analysis of TiS₂ reveals the following composition:

Element	Percentage (%)
Sulfur (S)	57.26
Titanium (Ti)	42.74
This elemental distribution confirms the 2:1 ratio of sulfur to titanium in the compound.

Synthesis and Production Methods

Several established methods exist for synthesizing Titanium(IV) sulfide, each with specific advantages depending on the desired purity and application.

Traditional Synthesis Routes

One of the most common methods for synthesizing Titanium(IV) sulfide involves the reaction of hydrogen sulfide (H₂S) with titanium tetrachloride (TiCl₄) at elevated temperatures:
TiCl₄ + 2H₂S → TiS₂ + 4HCl
This reaction is typically conducted at temperatures around 600°C to ensure complete conversion and proper crystallization.

Advanced Synthesis Techniques

More recent research has explored alternative synthesis routes:
A novel method involves the reaction of zinc sulfide complexes with titanium tetrachloride. Specifically, ZnS₆(TMEDA) (where TMEDA is tetramethylethylenediamine) reacts with TiCl₄ in dichloromethane solution:
ZnS₆(TMEDA) + TiCl₄ → TiSₓ + ZnCl₂(TMEDA) + byproducts
This reaction produces an amorphous form of titanium sulfide with a Ti:S ratio of approximately 1:9, which can be further processed to obtain more defined compounds. The product is notable for being extractable into donor solvents such as pyridine and 1-methylimidazole, producing deep blue solutions.

Applications and Industrial Uses

Titanium(IV) sulfide has found numerous applications across various industries due to its unique properties.

Industrial Applications

In industrial settings, Titanium(IV) sulfide serves multiple purposes:

• Functions as an effective solid lubricant due to its layered structure

• Component in corrosion-resistant alloys

• Titanium electrodes derived from or containing this compound are used in chloralkali electrolysis, electrodialysis, and galvanic technology

• Incorporated into light bulbs and specialized medical devices such as bone pins

Advanced Materials Research

The compound has gained attention in advanced materials research:

• Used in the synthesis of nanoclusters

• Component in fabrication of nanodisks

• Precursor for producing nanotubes

• Valued for its high electrical conductivity properties in nanomaterial applications

Reactivity Profile

Understanding the reactivity of Titanium(IV) sulfide is crucial for both safety and application purposes.

General Reactivity

Titanium(IV) sulfide exhibits several significant reactivity patterns:

• Decomposes when exposed to steam

• Reacts slowly with water to produce hydrogen sulfide and titanium dioxide

• Reacts with acids to generate hydrogen sulfide gas

• May ignite when exposed to moist air or moisture

• Some reactions may proceed vigorously or explosively

• May decompose explosively when heated or involved in fire

Environmental Reactions

When exposed to environmental conditions, the compound:

• Is sensitive to moisture

• Forms hydrogen sulfide and titanium dioxide when exposed to water

• May create pollution concerns if runoff from fire control enters waterways

• Requires careful handling to prevent unintended environmental release

Current Research and Future Perspectives

Research interest in Titanium(IV) sulfide continues to evolve, with new applications and synthesis methods being explored.

Recent Research Developments

Recent scientific investigations have focused on:

• Development of quasimolecular forms of titanium sulfide that are extractable into organic solvents

• Exploration of titanium sulfide polymeric structures

• Investigation of novel titanium-sulfur complexes with unique properties

• Research into titanium sulfide as a component in advanced battery technologies

Emerging Applications

Emerging applications that show promise include:

• Next-generation energy storage systems

• Advanced lubricant technologies

• Nanomaterial fabrication

• Electronic components that leverage the compound's electrical conductivity